Cas no 1214346-01-6 (Methyl 5-fluoro-2-methoxyisonicotinate)

• Product Name: Methyl 5-fluoro-2-methoxyisonicotinate
• CAS No: 1214346-01-6
• MF: C₈H₈FNO₃
• MW: 185.152425765991
• MDL: MFCD14698161
• CID: 4563290
• PubChem ID: 46311256
• Update Time: 2025-11-02

Methyl 5-fluoro-2-methoxyisonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-fluoro-2-methoxyisonicotinate
• methyl 5-fluoro-2-methoxypyridine-4-carboxylate
• SB54628
• A934654
• 4-Pyridinecarboxylic acid, 5-fluoro-2-methoxy-, methyl ester
• AS-32937
• Methyl5-fluoro-2-methoxyisonicotinate
• CS-D0441
• MFCD14698161
• SCHEMBL12192175
• AKOS024062427
• 1214346-01-6

• MDL： MFCD14698161
• Inchi： 1S/C8H8FNO3/c1-12-7-3-5(8(11)13-2)6(9)4-10-7/h3-4H,1-2H3
• InChI Key： YILZFUOFJGGNCM-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1C(=O)OC)OC

Computed Properties

• Exact Mass: 185.04882128g/mol
• Monoisotopic Mass: 185.04882128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 48.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Methyl 5-fluoro-2-methoxyisonicotinate

Methyl 5-fluoro-2-methoxyisonicotinate (CAS No. 1214346-01-6): A Versatile Fluorinated Building Block in Modern Chemistry

In the rapidly evolving field of pharmaceutical and agrochemical research, Methyl 5-fluoro-2-methoxyisonicotinate (CAS No. 1214346-01-6) has emerged as a valuable fluorinated heterocyclic compound. This fluorinated pyridine derivative combines the unique electronic properties of fluorine substitution with the structural versatility of methoxy and ester functional groups, making it particularly attractive for drug discovery and material science applications.

The molecular structure of 5-fluoro-2-methoxyisonicotinic acid methyl ester features a strategically positioned fluorine atom at the 5-position and a methoxy group at the 2-position of the pyridine ring, complemented by a methyl ester at the 4-position. This specific substitution pattern creates a polar yet lipophilic molecular scaffold that has shown promise in various medicinal chemistry applications, particularly in the development of kinase inhibitors and other biologically active compounds.

Recent trends in pharmaceutical research highlight the growing importance of fluorinated heterocycles like Methyl 5-fluoro-2-methoxyisonicotinate. The incorporation of fluorine atoms into drug candidates has become a standard strategy to modulate pharmacokinetic properties, with approximately 30% of newly approved drugs containing at least one fluorine atom. This compound serves as an excellent starting material for the synthesis of more complex fluorinated pharmaceutical intermediates.

From a synthetic chemistry perspective, Methyl 5-fluoro-2-methoxyisonicotinate offers multiple reactive sites for further functionalization. The ester group can undergo hydrolysis, aminolysis, or reduction, while the fluorine atom is amenable to nucleophilic aromatic substitution reactions. The methoxy group provides additional opportunities for demethylation or further elaboration, making this compound a versatile building block in multi-step synthetic sequences.

In material science applications, derivatives of 5-fluoro-2-methoxyisonicotinate have shown potential in the development of organic electronic materials. The electron-withdrawing nature of the fluorine atom combined with the electron-donating methoxy group creates an interesting push-pull electronic system that could be exploited in the design of novel organic semiconductors or photovoltaic materials.

The stability profile of Methyl 5-fluoro-2-methoxyisonicotinate makes it particularly suitable for industrial applications. It demonstrates good thermal stability under standard storage conditions and is compatible with most common organic solvents. These properties contribute to its growing popularity as a research chemical in both academic and industrial laboratories.

Analytical characterization of this compound typically involves a combination of techniques including HPLC analysis, mass spectrometry, and nuclear magnetic resonance spectroscopy. The fluorine atom provides a distinct ¹⁹F NMR signal that serves as a valuable diagnostic tool for reaction monitoring and purity assessment.

Recent patent literature reveals increasing interest in Methyl 5-fluoro-2-methoxyisonicotinate derivatives as potential therapeutic agents. Several patent applications describe its use in the synthesis of compounds targeting various disease pathways, particularly in oncology and central nervous system disorders. This reflects the broader trend of fluorinated drug discovery in the pharmaceutical industry.

From a regulatory perspective, Methyl 5-fluoro-2-methoxyisonicotinate is classified as a standard research chemical with no special handling requirements under current international regulations. However, as with all chemical substances, appropriate laboratory safety practices should be followed during handling and storage.

The commercial availability of CAS 1214346-01-6 has improved significantly in recent years, with multiple suppliers offering this compound in various quantities. Pricing trends indicate stable demand in the research community, particularly from pharmaceutical and agrochemical development teams.

Looking forward, the unique structural features of Methyl 5-fluoro-2-methoxyisonicotinate position it as a compound with continued relevance in chemical research. Its combination of fluorine substitution, heterocyclic core, and multiple functional groups makes it an attractive starting point for the development of new materials and bioactive compounds in various fields of applied chemistry.

For researchers working on fluorinated heterocyclic compounds or exploring structure-activity relationships in medicinal chemistry, 5-fluoro-2-methoxyisonicotinic acid methyl ester offers a valuable template for molecular design. Its growing presence in the scientific literature suggests that applications for this versatile building block will continue to expand in coming years.